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molecular formula C19H20O5 B8347440 2-(4-Methoxyphenyl)-4,5,6-trimethoxyindan-3-one

2-(4-Methoxyphenyl)-4,5,6-trimethoxyindan-3-one

Cat. No. B8347440
M. Wt: 328.4 g/mol
InChI Key: XVJMKZINRLOIEF-UHFFFAOYSA-N
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Patent
US05430062

Procedure details

A mixture of the ketone 34 (250 mg, 0.74 mmol) and 10% Pd-C (100 mg) in acetic acid (40 mL) was subjected to hydrogenolysis at 42 psi hydrogen pressure until the absorption of hydrogen ceased. Filtration and evaporation of the reaction solution gave an oil. It was purified by flash chromatography (ether:hexane, 70:30 by volume, silica gel 230-400 mesh) to afford 35 as a colorless oil(230 mg, 96.2%). TLC only showed one spot. 1H NMR (CDCl3, 500 MHz) δ7.22 (d, 2H, J=8 Hz), 6.72 (d, 2H, J=8 Hz), 6.59 (s, 1H), 3.90 (s, 3H), 3.88 (s, 3H), 3.84 (s, 3H), 3.80 (s, 3H), 3.63 (m, 1H), 3.36 (m, 1H), 3.26 (m, 1H), 2.97 (m, 2H). EIMS m/e 314 (M+, 100). Anal. (C19H22O4) C, H.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
Yield
96.2%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]2[C:17](=O)[C:16]3[C:11](=[CH:12][C:13]([O:23][CH3:24])=[C:14]([O:21][CH3:22])[C:15]=3[O:19][CH3:20])[CH2:10]2)=[CH:5][CH:4]=1>C(O)(=O)C.[Pd]>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([CH:9]2[CH2:17][C:16]3[C:11](=[CH:12][C:13]([O:23][CH3:24])=[C:14]([O:21][CH3:22])[C:15]=3[O:19][CH3:20])[CH2:10]2)=[CH:7][CH:8]=1

Inputs

Step One
Name
Quantity
250 mg
Type
reactant
Smiles
COC1=CC=C(C=C1)C1CC2=CC(=C(C(=C2C1=O)OC)OC)OC
Name
Quantity
40 mL
Type
solvent
Smiles
C(C)(=O)O
Name
Quantity
100 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was subjected to hydrogenolysis at 42 psi hydrogen pressure until the absorption of hydrogen
FILTRATION
Type
FILTRATION
Details
Filtration and evaporation of the reaction solution
CUSTOM
Type
CUSTOM
Details
gave an oil
CUSTOM
Type
CUSTOM
Details
It was purified by flash chromatography (ether:hexane, 70:30 by volume, silica gel 230-400 mesh)

Outcomes

Product
Name
Type
product
Smiles
COC1=CC=C(C=C1)C1CC2=CC(=C(C(=C2C1)OC)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 230 mg
YIELD: PERCENTYIELD 96.2%
YIELD: CALCULATEDPERCENTYIELD 98.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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